Cas no 1934913-07-1 (4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran)

• Product Name: 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran
• CAS No: 1934913-07-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD28460046
• CID: 5153102
• Update Time: 2025-10-28

4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 4-chloro-5,8-difluoro-3,4-dihydro-
• 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran

• MDL： MFCD28460046
• Inchi： 1S/C9H7ClF2O/c10-5-3-4-13-9-7(12)2-1-6(11)8(5)9/h1-2,5H,3-4H2
• InChI Key： CXSNPWWNVCOVQJ-UHFFFAOYSA-N
• SMILES： C1OC2=C(F)C=CC(F)=C2C(Cl)C1

Additional information on 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran

Comprehensive Analysis of 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran (CAS No. 1934913-07-1)

4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran (CAS No. 1934913-07-1) is a fluorinated heterocyclic compound gaining significant attention in pharmaceutical and material science research. Its unique structural features, including the chloro and difluoro substitutions on the benzopyran scaffold, make it a versatile intermediate for drug discovery and functional material design. Researchers are increasingly exploring its potential in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with the growing demand for precision therapeutics.

The compound's 3,4-dihydro-2H-1-benzopyran core is structurally analogous to bioactive flavonoids, a hot topic in nutraceutical research. This similarity has spurred investigations into its antioxidant properties, a trending subject in anti-aging formulations and cosmeceuticals. Recent studies suggest fluorinated benzopyrans may enhance blood-brain barrier permeability, making 1934913-07-1 relevant to neuropharmacology – a field with exponential growth in academic searches.

From a synthetic chemistry perspective, the 4-chloro-5,8-difluoro substitution pattern offers intriguing reactivity. The chloro group serves as a handle for cross-coupling reactions, while the difluoro motif influences electronic distribution, a key consideration in medicinal chemistry optimization. These characteristics position the compound as a valuable building block for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.

Environmental scientists are examining the biodegradation pathways of fluorinated compounds like 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran, responding to increased public interest in green chemistry and sustainable pharmaceuticals. Its persistence in aquatic systems and potential ecological impact represent critical research areas, frequently queried in academic databases alongside terms like PFAS alternatives and eco-friendly fluorophores.

Analytical characterization of CAS 1934913-07-1 presents challenges typical of polyhalogenated compounds. Advanced techniques like 19F-NMR and LC-HRMS are essential for quality control, reflecting the analytical chemistry community's focus on halogen-specific detection methods. The compound's spectral fingerprints are being cataloged in emerging cheminformatics databases, supporting the AI-driven drug discovery movement.

Material science applications leverage the compound's planar aromatic system and fluorine atoms to engineer novel organic semiconductors. This aligns with booming interest in flexible electronics and OLED technologies, where fluorinated π-systems improve charge transport. Patent analyses reveal growing industrial activity around similar fluorinated benzopyran derivatives for optoelectronic devices.

The safety profile of 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran remains under investigation, with particular attention to metabolic stability and toxicokinetics – search terms frequently combined with ADME prediction in pharmacological literature. Preliminary data suggest its metabolites may differ significantly from non-fluorinated analogs, highlighting the importance of fluorine-specific biotransformation studies.

Regulatory aspects of 1934913-07-1 involve compliance with evolving fluorochemical regulations, a contentious issue in chemical manufacturing. The compound's status under REACH and similar frameworks is actively monitored, reflecting regulatory agencies' increased scrutiny of halogenated organic compounds. This regulatory landscape influences its adoption in consumer-facing applications.

Supply chain dynamics for CAS 1934913-07-1 illustrate broader trends in fine chemical distribution. With major producers concentrated in Asia, geopolitical factors affect availability, prompting interest in localized synthesis strategies. The compound's pricing reflects the premium for multifluorinated intermediates in competitive markets.

Future research directions likely include exploring 4-chloro-5,8-difluoro-3,4-dihydro-2H-1-benzopyran's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing areas in drug discovery. Its balanced lipophilicity and potential for selective protein binding make it attractive for these cutting-edge modalities, frequently searched alongside degrader technologies in scientific literature.